Cas no 116250-44-3 (1-ethylsulfanyl-3-fluorobenzene)

• Product Name: 1-ethylsulfanyl-3-fluorobenzene
• CAS No: 116250-44-3
• MF: C₈H₉FS
• MW: 156.220464468002
• MDL: MFCD11617744
• CID: 2614376
• PubChem ID: 17909958
• Update Time: 2025-04-21

1-ethylsulfanyl-3-fluorobenzene Chemical and Physical Properties

Names and Identifiers

• 1-ethylsulfanyl-3-fluorobenzene
• ETHYL 3-FLUOROPHENYL SULFIDE
• GMNOQQWCFQQIHO-UHFFFAOYSA-N
• 1-ethylsulfanyl-3-fluoro-benzene
• Ethyl(3-fluorophenyl)sulfane
• 1-(Ethylsulfanyl)-3-fluorobenzene
• SCHEMBL776700
• Benzene, 1-(ethylthio)-3-fluoro-
• 116250-44-3
• AKOS006319185
• DTXSID20591566

• MDL： MFCD11617744
• Inchi： 1S/C8H9FS/c1-2-10-8-5-3-4-7(9)6-8/h3-6H,2H2,1H3
• InChI Key： GMNOQQWCFQQIHO-UHFFFAOYSA-N
• SMILES： S(CC)C1C=CC=C(C=1)F

Computed Properties

• Exact Mass: 156.04089962g/mol
• Monoisotopic Mass: 156.04089962g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 95.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 25.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers